Cas no 896272-99-4 (N'-(2-cyanophenyl)-N-{1-(4-methylbenzenesulfonyl)pyrrolidin-2-ylmethyl}ethanediamide)

• Product Name: N'-(2-cyanophenyl)-N-{1-(4-methylbenzenesulfonyl)pyrrolidin-2-ylmethyl}ethanediamide
• CAS No: 896272-99-4
• MF: C₂₁H₂₂N₄O₄S
• MW: 426.488783359528
• CID: 6123518
• PubChem ID: 18574823
• Update Time: 2025-08-04

N'-(2-cyanophenyl)-N-{1-(4-methylbenzenesulfonyl)pyrrolidin-2-ylmethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(2-cyanophenyl)-N-{1-(4-methylbenzenesulfonyl)pyrrolidin-2-ylmethyl}ethanediamide
• N'-(2-cyanophenyl)-N-[[1-(4-methylphenyl)sulfonylpyrrolidin-2-yl]methyl]oxamide
• SR-01000023390
• AKOS024661651
• N'-(2-cyanophenyl)-N-{[1-(4-methylbenzenesulfonyl)pyrrolidin-2-yl]methyl}ethanediamide
• SR-01000023390-1
• N1-(2-cyanophenyl)-N2-((1-tosylpyrrolidin-2-yl)methyl)oxalamide
• 896272-99-4
• F2574-0141

• Inchi： 1S/C21H22N4O4S/c1-15-8-10-18(11-9-15)30(28,29)25-12-4-6-17(25)14-23-20(26)21(27)24-19-7-3-2-5-16(19)13-22/h2-3,5,7-11,17H,4,6,12,14H2,1H3,(H,23,26)(H,24,27)
• InChI Key： SHMLFVHUYSAFCB-UHFFFAOYSA-N
• SMILES： C(NCC1CCCN1S(C1=CC=C(C)C=C1)(=O)=O)(=O)C(NC1=CC=CC=C1C#N)=O

Computed Properties

• Exact Mass: 426.13617637g/mol
• Monoisotopic Mass: 426.13617637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 777
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 128Ų

Additional information on N'-(2-cyanophenyl)-N-{1-(4-methylbenzenesulfonyl)pyrrolidin-2-ylmethyl}ethanediamide

Comprehensive Overview of N'-(2-cyanophenyl)-N-{1-(4-methylbenzenesulfonyl)pyrrolidin-2-ylmethyl}ethanediamide (CAS No. 896272-99-4)

The compound N'-(2-cyanophenyl)-N-{1-(4-methylbenzenesulfonyl)pyrrolidin-2-ylmethyl}ethanediamide, identified by its CAS No. 896272-99-4, is a sophisticated organic molecule with significant potential in pharmaceutical and biochemical research. Its complex structure, featuring a cyanophenyl group and a p-toluenesulfonyl (tosyl) moiety, makes it a subject of interest for scientists exploring novel drug candidates and enzyme inhibitors. This article delves into its properties, applications, and relevance to current scientific trends, addressing common queries from researchers and industry professionals.

One of the most frequently searched questions about CAS No. 896272-99-4 revolves around its synthetic pathway. The compound is typically synthesized through multi-step organic reactions, including amide coupling and sulfonylation. Researchers often inquire about its solubility, stability, and reactivity, which are critical for its application in medicinal chemistry. The presence of the 2-cyanophenyl group enhances its binding affinity to certain biological targets, while the tosyl-protected pyrrolidine segment contributes to its stereochemical versatility.

In the context of trending topics, N'-(2-cyanophenyl)-N-{1-(4-methylbenzenesulfonyl)pyrrolidin-2-ylmethyl}ethanediamide aligns with the growing demand for small-molecule modulators in drug discovery. Its potential as a kinase inhibitor or GPCR ligand has sparked interest, particularly in oncology and neurology research. Additionally, its structural similarity to known pharmacophores makes it a candidate for structure-activity relationship (SAR) studies, a hot topic in AI-driven drug design.

From an SEO perspective, this compound is often associated with searches like "896272-99-4 supplier," "N'-(2-cyanophenyl)-N-{1-(4-methylbenzenesulfonyl)pyrrolidin-2-ylmethyl}ethanediamide synthesis," and "biological activity of cyanophenyl derivatives." Addressing these queries, we highlight that the compound is primarily available through specialized chemical vendors and requires stringent handling due to its sensitive functional groups. Its ethanediamide backbone also places it within the broader category of dicarboxamide analogs, a class explored for antimicrobial and anti-inflammatory properties.

Another area of interest is the compound's spectroscopic characterization. Researchers frequently seek data on its NMR, IR, and mass spectra, which are essential for quality control and structural verification. The tosyl group in particular provides distinct signals in proton NMR, aiding in reaction monitoring. Furthermore, its crystallographic data, though limited, could offer insights into its conformational preferences—a topic gaining traction in computational chemistry circles.

In summary, CAS No. 896272-99-4 represents a compelling case study in modern organic chemistry, bridging gaps between synthetic challenges and therapeutic potential. Its multifaceted applications, coupled with its alignment with cutting-edge research trends, ensure its continued relevance in scientific discourse. For those exploring pyrrolidine-based scaffolds or sulfonamide chemistry, this compound offers a rich avenue for investigation.